Methyl 6-(pyridin-4-yl)indoline-4-carboxylate

• Molecular Formula: C15H14N2O2
• Molecular Weight: 254.28 g/mol
• IUPAC Name: methyl 6-pyridin-4-yl-2,3-dihydro-1H-indole-4-carboxylate
• InChI: InChI=1S/C15H14N2O2/c1-19-15(18)13-8-11(10-2-5-16-6-3-10)9-14-12(13)4-7-17-14/h2-3,5-6,8-9,17H,4,7H2,1H3
• InChI Key: AQRPQLKBUCFWQA-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=C2CCNC2=CC(=C1)C3=CC=NC=C3

Description

Methyl 6-(pyridin-4-yl)indoline-4-carboxylate is a useful research compound. Its molecular formula is C15H14N2O2 and its molecular weight is 254.28 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a 100 ml flask was added methyl 6-bromoindoline-4-carboxylate 54.1.B (2000 mg, 7.8 mmole), 4-pyridylboronic acid (1152 mg, 9.4 mmole, available from Maybridge), tetrakis(triphenylphosphine)palladium (1805 mg, 1.6 mmole, available from Strem), 30 ml of DMF and 10 ml of saturated sodiumcarbonate. The reaction was stirred at 70° C. for 18 hours at which time additional tetrakis(triphenylphosphine)palladium (900 mg, 0.8 mmole) was added. After an additional 12 hours, the reaction mixture was partitioned between 1000 ml EtAc and 300 ml of water. The organic solvent was removed by rotary evaporation to give methyl 6-(pyridin-4-yl)indoline-4-carboxylate 54.1.C (1986 mg, 100% yield) which was used with no further purification.